2-(2-Hydroxy-4-methylphenyl)acetic acid

• Molecular Formula: C9H10O3
• Molecular Weight: 166.17 g/mol
• IUPAC Name: 2-(2-hydroxy-4-methylphenyl)acetic acid
• InChI: InChI=1S/C9H10O3/c1-6-2-3-7(5-9(11)12)8(10)4-6/h2-4,10H,5H2,1H3,(H,11,12)
• InChI Key: WSFIDIJAAUEJLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CC(=O)O)O

Description

2-(2-Hydroxy-4-methylphenyl)acetic acid is a useful research compound. Its molecular formula is C9H10O3 and its molecular weight is 166.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of crude 2-(4-methyl-2-phenylmethoxyphenyl)acetonitrile (15 g, 63 mmol) in ethanol (200 ml) and water (50 ml) containing 10 g (0.25 mol) NaOH was heated under reflux overnight, and the ethanol was removed under vacuum. The residue was diluted with water and washed with benzene. The aqueous layer was then acidified with dilute HCl to give an oil which was extracted into ethyl acetate to give (4-methyl-2-phenylmethoxyphenyl)acetic acid (14.2 g, 88%) as an oil which solidified on standing. A solution of this crude (4-methyl-2-phenylmethoxyphenyl)acetic acid in ethanol was hydrogenated over palladium on charcoal to give (2-hydroxy-4-methylphenyl)acetic acid. Anal (C9H10O3) C,H.